BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Overview of 3-
Amino-5-methylpyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Amino-5-methylpyridine

Cat. No.: B1272045

This guide provides an in-depth analysis of the molecular structure and properties of 3-Amino-
5-methylpyridine, a pivotal chemical intermediate in the pharmaceutical and agrochemical
industries.[1] Intended for researchers, scientists, and professionals in drug development, this
document summarizes key quantitative data and visualizes its chemical structure.

Molecular Properties and Identification

3-Amino-5-methylpyridine, also known as 5-methylpyridin-3-amine, is a substituted pyridine
derivative.[2] Its unique arrangement of an amino group and a methyl group on the pyridine
ring makes it a versatile building block in organic synthesis.[1]
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Property Value Source
PubChem|[2], Sigma-Aldrich,
Molecular Formula C6HB8N2 ) o
Matrix Scientific[3]
i PubChem[2], Sigma-Aldrich,
Molecular Weight 108.14 g/mol ) o
Matrix Scientific[3]
IUPAC Name 5-methylpyridin-3-amine PubChem|[2]
Sigma-Aldrich, ChemBK[4],
CAS Number 3430-19-1
Chem-Impex[1]
SMILES CC1=CC(=CN=C1)N PubChemLite[5]
InChl=1S/C6H8N2/c1-5-2- _
InChl PubChem[2], PubChemLite[5]
6(7)4-8-3-5/h2-4H,7H2,1H3
Off-white to yellow or brown
Appearance ) Chem-Impex[1]
crystalline powder
Melting Point 59-65 °C Matrix Scientific[3]

Molecular Structure Visualization

The structural arrangement of 3-Amino-5-methylpyridine is crucial for its chemical reactivity

and application in synthesis. The following diagram illustrates the connectivity of atoms within

the molecule.

Caption: Molecular structure of 3-Amino-5-methylpyridine.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 3-Amino-5-methylpyridine

are extensive and proprietary to various research and manufacturing entities. However, a

general synthetic approach involves the reaction of pyridine with ethylene glycol amine under

specific conditions, followed by purification through distillation or crystallization.[4] For analytical

characterization, technigues such as Gas Chromatography (GC) are commonly employed to

determine purity, which is typically 297.0%.[1][6] Further structural elucidation is achieved
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through spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

It is important to note that specific experimental conditions, such as reaction times,
temperatures, and catalyst choices, can vary significantly and are often detailed in patented
literature or internal standard operating procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1272045?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/17044
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-methylpyridine
https://www.matrixscientific.com/product/buy-3-amino-5-methylpyridine
https://www.chembk.com/en/chem/3-Amino-5-methylpyridine
https://pubchemlite.lcsb.uni.lu/e/compound/2762894
https://labsolu.ca/product/3-amino-5-methylpyridine/
https://www.benchchem.com/product/b1272045#3-amino-5-methylpyridine-molecular-structure-and-weight
https://www.benchchem.com/product/b1272045#3-amino-5-methylpyridine-molecular-structure-and-weight
https://www.benchchem.com/product/b1272045#3-amino-5-methylpyridine-molecular-structure-and-weight
https://www.benchchem.com/product/b1272045#3-amino-5-methylpyridine-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1272045?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

